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Compound of Interest |

Tert-butyl(3,5-
Compound Name:

difluorophenoxy)dimethylsilane
CAS No.: 917827-99-7

Cat. No.: B1400404

Get Quote

A comprehensive search of publicly available chemical databases and scientific literature has

revealed no specific, well-characterized compound with the molecular formula C12H18F20Si.
This indicates that the substance is likely not a commonly synthesized or studied molecule, or
the provided molecular formula may contain a typographical error.

For researchers, scientists, and drug development professionals, the precise identification of a
molecule is the critical first step in understanding its properties and potential applications.
Without a confirmed chemical structure, IUPAC name, or CAS Registry Number, it is not
possible to provide an in-depth technical guide on the physical and chemical characteristics of
"C12H18F20Si."

The Importance of Unambiguous Chemical
Identification

In the fields of chemistry and drug development, a molecular formula alone is often insufficient
for identifying a specific compound. Multiple distinct molecules, known as isomers, can share
the same molecular formula but possess vastly different three-dimensional arrangements of
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atoms. These structural differences can lead to profound variations in physical properties (e.g.,
melting point, boiling point, solubility) and chemical reactivity.

For instance, the placement of the two fluorine atoms, the oxygen atom, and the silicon atom
within the C12H18 hydrocarbon framework would significantly influence the molecule's polarity,
stability, and potential biological activity.

Hypothetical Structural Considerations for a
C12H18F20Si Molecule

While a specific compound cannot be identified, we can speculate on the potential structural
motifs that could be present in a molecule with the formula C12H18F20Si. Such a molecule
would likely contain:

A silicon atom, suggesting it could be a silane or a related organosilicon compound.

+ Two fluorine atoms, which would impart significant electronegativity and could influence the
molecule's reactivity and metabolic stability.

e An oxygen atom, which could be part of a hydroxyl (-OH), ether (-O-), or carbonyl (C=0)

group.

o A C12H18 hydrocarbon backbone, which could be aromatic, aliphatic, cyclic, or a
combination thereof.

The interplay of these different functional groups would define the molecule's overall
characteristics.

The Path Forward: Verifying the Molecular Identity

To proceed with a detailed technical analysis, it is imperative to have more specific information
about the compound in question. Researchers seeking to understand a molecule with the
formula C12H18F20Si should first:

 Verify the Molecular Formula: Double-check the elemental analysis or mass spectrometry
data that led to this formula.
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e Provide a Chemical Name: If available, the systematic IUPAC name or a common name
would allow for a targeted search.

« |dentify the CAS Registry Number: The Chemical Abstracts Service (CAS) assigns a unique
numerical identifier to every known chemical substance. This number is the most reliable
way to identify a compound.

Once a specific, verifiable compound is identified, a comprehensive technical guide could be
developed, detailing its physical and chemical properties, spectroscopic data, potential
applications, and safety considerations. Without this foundational information, any discussion of
"C12H18F20Si" remains purely speculative.

o To cite this document: BenchChem. [In-depth Technical Guide: The Challenge of
Characterizing C12H18F20Si]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1400404/docs#in-depth-technical-guide-the-
challenge-of-characterizing-c12h18f20si]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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